Cas no 2735663-70-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2735663-70-2
• MF: C₃₁H₃₈BrN₃O₇
• MW: 644.553328037262
• CID: 5778931
• Update Time: 2025-07-10

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• BrCH2CONH-PEG4-CONH-DBCO
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C31H38BrN3O7/c32-23-30(37)34-14-16-40-18-20-42-22-21-41-19-17-39-15-12-29(36)33-13-11-31(38)35-24-27-7-2-1-5-25(27)9-10-26-6-3-4-8-28(26)35/h1-8H,11-24H2,(H,33,36)(H,34,37)
• InChI Key： WWMVSWYAKQXVAU-UHFFFAOYSA-N
• SMILES： C(N1CC2=CC=CC=C2C#CC2=CC=CC=C12)(=O)CCNC(=O)CCOCCOCCOCCOCCNC(=O)CBr

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 896.4±65.0 °C(Predicted)
• pka: 13.20±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2735663-70-2 and Its Potential Applications

Compound with the CAS number 2735663-70-2 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Despite the INDEX NAME NOT YET ASSIGNED for this compound, its unique structural and chemical properties make it a promising candidate for various therapeutic applications. This article delves into the compound's characteristics, its potential uses, and how it aligns with the latest advancements in medicinal chemistry.

The molecular structure of compound CAS No. 2735663-70-2 exhibits a high degree of complexity, which contributes to its multifaceted biological activities. Recent studies have shown that this compound interacts with multiple biological targets, making it a versatile tool for drug discovery. The compound's ability to modulate cellular pathways has been particularly intriguing for researchers exploring new treatments for chronic diseases.

In the realm of drug development, the identification of novel molecular targets is crucial for creating effective therapeutic agents. The INDEX NAME NOT YET ASSIGNED compound has shown promise in preclinical studies, where it demonstrated efficacy in models of inflammation and neurodegeneration. These findings are particularly relevant given the increasing prevalence of age-related diseases worldwide.

The synthesis of compound CAS No. 2735663-70-2 involves sophisticated organic chemistry techniques, including multi-step reactions and advanced purification methods. The synthetic route has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. Researchers have also explored greener alternatives in the synthesis process, aligning with global efforts to promote sustainable chemistry.

One of the most exciting aspects of this compound is its potential in personalized medicine. The ability to tailor drug treatments to individual patients based on their genetic makeup is a cornerstone of modern healthcare. Studies have indicated that compound CAS No. 2735663-70-2 can be customized to target specific genetic markers associated with various diseases. This personalized approach could revolutionize how we treat complex conditions like cancer and autoimmune disorders.

The pharmacokinetic properties of compound CAS No. 2735663-70-2 are another area of interest. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its clinical success. These properties ensure that the drug reaches its target sites effectively and remains active in the body for an appropriate duration.

In conclusion, compound with CAS number 2735663-70-2, despite having an INDEX NAME NOT YET ASSIGNED, holds immense potential in addressing unmet medical needs. Its unique chemical structure, biological activities, and favorable pharmacokinetic properties make it a valuable asset in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, this compound is poised to play a significant role in the development of next-generation therapeutics.